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Compound of Interest

Compound Name: Fura-2 pentapotassium

Cat. No.: B15552966

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Fura-2 pentapotassium salt. Adherence to these
procedures is vital for ensuring laboratory safety and maintaining experimental integrity.

Fura-2 pentapotassium salt is a fluorescent, ratiometric calcium indicator used to measure
intracellular calcium concentrations.[1][2][3] While its hazards have not been thoroughly
investigated, it is prudent to handle it with caution, as with all laboratory chemicals.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table summarizes the recommended PPE for handling Fura-2 pentapotassium salt,
particularly in its powdered form.
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Specific
PPE Category _ Purpose Standard
Recommendation
Prevents skin contact
) o with the chemical.
_ Disposable Nitrile o
Hand Protection Nitrile offers good ASTM D6319
Gloves _ .
resistance to a variety
of chemicals.
Safety Glasses with Protects eyes from
Eye and Face Side Shields or dust particles and
ANSI 787.1

Protection

Chemical Splash
Goggles

potential splashes of

solutions.

Body Protection

Standard Laboratory
Coat

Protects skin and

personal clothing from

contamination.

Respiratory Protection

N95 Certified

Respirator

Recommended when
handling the powder
outside of a chemical
fume hood to prevent
inhalation of fine

particles.

NIOSH-certified under
42 CFR Part 84

Note: Always consult your institution's Environmental Health and Safety (EHS) department for

specific PPE requirements.
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Operational Plan: Handling and Preparation of Fura-
2 Pentapotassium Salt

This section provides a step-by-step guide for the safe handling and preparation of Fura-2
pentapotassium salt solutions.

1. Preparation and Engineering Controls:
o Before handling, ensure that a safety shower and eyewash station are readily accessible.

e When handling the powdered form, work in a certified chemical fume hood to minimize
inhalation risk.
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For solution preparation and subsequent use, a standard laboratory bench is acceptable,
provided good laboratory practices are followed.

. Weighing and Reconstitution:

Don the appropriate PPE as outlined in the table above.

To avoid creating dust, handle the powdered Fura-2 pentapotassium salt carefully.

Weigh the desired amount of the powder in the chemical fume hood.

Reconstitute the powder in a suitable solvent, such as water or a buffer with a pH greater
than 6.[5]

. Experimental Use:

Fura-2 pentapotassium salt is cell-impermeable and is typically loaded into cells via
microinjection or scrape loading.[2]

Protect solutions from light to prevent photodegradation.[4]

. Storage:

Store the powdered form in a tightly sealed container in a dry, cool, and well-ventilated place,
protected from light.[4] Recommended storage is at -20°C.[1]

Aqueous solutions of Fura-2 pentapotassium salt should be stored at 2-8°C and protected
from light. Avoid freezing aqueous solutions.[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15552966?utm_src=pdf-body
https://tools.thermofisher.com/content/sfs/manuals/mp01200.pdf
https://www.benchchem.com/product/b15552966?utm_src=pdf-body
https://biotium.com/product/fura-2-pentapotassium-salt/
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-fura-2-pentapotassium-salt-cas-113694-64-7-catalog-21025.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-fura-2-pentapotassium-salt-cas-113694-64-7-catalog-21025.pdf
https://www.sigmaaldrich.com/HK/zh/product/sial/f0763
https://www.benchchem.com/product/b15552966?utm_src=pdf-body
https://tools.thermofisher.com/content/sfs/manuals/mp01200.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

i

@on & Engineering @'

@g & Reconstitution (in Fum@

Experimental Use

Click to download full resolution via product page

Disposal Plan

Proper disposal of Fura-2 pentapotassium salt and associated waste is critical to prevent
environmental contamination.

1. Waste Segregation:

e Solid Waste: Unused or expired Fura-2 pentapotassium salt powder should be disposed of

as chemical waste.

» Liquid Waste: Aqueous solutions containing Fura-2 should be collected in a designated,
labeled hazardous waste container. Do not pour down the drain.[4]
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Contaminated Materials: All disposable items that have come into contact with Fura-2

pentapotassium salt, such as pipette tips, microfuge tubes, and gloves, should be collected

in a labeled hazardous waste bag or container.

. Disposal Procedures:

All waste must be disposed of in accordance with local, state, and federal regulations.[4]

Contact your institution's EHS department for specific guidance on hazardous waste pickup

and disposal procedures.
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By adhering to these safety protocols and operational plans, researchers can minimize risks
and ensure a safe laboratory environment when working with Fura-2 pentapotassium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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